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Compound of Interest

Acetonyltriphenylphosphonium
Compound Name:
chloride

Cat. No. B072237

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acetonyltriphenylphosphonium chloride is a key organophosphorus
compound widely utilized as a precursor to a stabilized Wittig reagent.[1] In organic synthesis,
its primary application is the conversion of aldehydes and ketones into a,3-unsaturated ketones
through the Wittig olefination reaction.[2][3] This transformation is of significant interest in
medicinal chemistry and drug development, as the resulting enone functional group is a
versatile intermediate for the synthesis of complex molecules and pharmaceutical ingredients,
including those with antimycobacterial activities.[4] This document provides detailed protocols
for the synthesis of the phosphonium salt, its conversion to the active ylide, and its subsequent
use in the Wittig reaction, along with relevant physical, chemical, and safety data.

Physical and Chemical Properties

Acetonyltriphenylphosphonium chloride is a white to slightly beige crystalline powder.[4] It
is soluble in hot water and can be purified by recrystallization.[4] Key quantitative and
qualitative data are summarized below.
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Property Value Reference
CAS Number 1235-21-8 [5]
Molecular Formula C21H20CIOP [6]
Molecular Weight 354.81 g/mol [5]

White to slightly beige fine
Appearance , [4]
crystalline powder

Melting Point 243-245 °C [41[5]
Storage Temperature Store below +30°C [4]
Solubility Soluble in hot water [4]
InChi Key XAMZZEBAJZJERT- 7]
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Experimental Protocols and Methodologies

Protocol 1: Synthesis of Acetonyltriphenylphosphonium
Chloride

This protocol describes the synthesis of the phosphonium salt via the quaternization of
triphenylphosphine with chloroacetone.[1][8]

Workflow for Synthesis and Ylide Formation
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Synthesis of Phosphonium Salt
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Ylide Aldehyde/Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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